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Introduction

(Asp)2-Rhodamine 110, also known as Z-DEVD-R110, is a highly sensitive and specific
substrate for the detection of caspase-3 and caspase-7 activity, key executioner caspases
involved in the apoptotic signaling cascade. This non-fluorescent bisamide derivative of
rhodamine 110 becomes brightly fluorescent upon enzymatic cleavage by active caspases.
This property makes it an invaluable tool for the quantitative and qualitative assessment of
apoptosis in cells. The resulting fluorescence can be measured using fluorescence microscopy,
flow cytometry, or a microplate reader.

The process involves a two-step cleavage. Initially, the cleavage of one of the DEVD peptides
results in a monoamide intermediate with moderate fluorescence. The subsequent cleavage of
the second DEVD peptide releases the highly fluorescent rhodamine 110 molecule. The
intensity of the fluorescence signal is directly proportional to the amount of active caspase-3/7
in the sample.
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Signaling Pathway of Caspase Activation

Apoptosis, or programmed cell death, is a tightly regulated process essential for normal tissue
development and homeostasis. It can be initiated through two primary pathways: the extrinsic
(death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways. Both pathways
converge on the activation of executioner caspases, such as caspase-3 and caspase-7, which
are responsible for the cleavage of cellular substrates, leading to the characteristic
morphological and biochemical changes of apoptosis.
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Experimental Workflow: Fluorescence Microscopy

1. Culture and Treat Cells

2. Wash with PBS

3. Incubate with
(Asp)2-Rhodamine 110

4. Wash with PBS

5. Fix with 4% PFA

6. Wash with PBS

7. Permeabilize with
0.1% Triton X-100 (Optional)

8. Wash with PBS

9. Counterstain Nuclei
(e.g., DAPI)

10. Wash with PBS

11. Mount Coverslip

12. Image with
Fluorescence Microscope
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Experimental Workflow: Flow Cytometry

1. Culture and Treat Cells

2. Harvest Cells

3. Wash with PBS

4. Resuspend Cells

5. Incubate with
(Asp)2-Rhodamine 110

6. Wash with PBS

7. Resuspend in
FACS Bulffer

8. Analyze by
Flow Cytometry
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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